Cas no 2137604-26-1 (3-(1-Aminopropan-2-ylsulfanyl)-2,2-difluoropropanoic acid)

• Product Name: 3-(1-Aminopropan-2-ylsulfanyl)-2,2-difluoropropanoic acid
• CAS No: 2137604-26-1
• MF: C₆H₁₁F₂NO₂S
• MW: 199.218847513199
• CID: 5297909
• Update Time: 2025-08-05

3-(1-Aminopropan-2-ylsulfanyl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(1-aminopropan-2-yl)sulfanyl]-2,2-difluoropropanoic acid
• 3-(1-Aminopropan-2-ylsulfanyl)-2,2-difluoropropanoic acid
• Propanoic acid, 3-[(2-amino-1-methylethyl)thio]-2,2-difluoro-

• Inchi： 1S/C6H11F2NO2S/c1-4(2-9)12-3-6(7,8)5(10)11/h4H,2-3,9H2,1H3,(H,10,11)
• InChI Key： FHWOFRFEOIMXIP-UHFFFAOYSA-N
• SMILES： S(CC(C(=O)O)(F)F)C(C)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 166
• XLogP3: -1.7
• Topological Polar Surface Area: 88.6

Additional information on 3-(1-Aminopropan-2-ylsulfanyl)-2,2-difluoropropanoic acid

Professional Introduction to 3-(1-Aminopropan-2-ylsulfanyl)-2,2-difluoropropanoic Acid (CAS No. 2137604-26-1)

3-(1-Aminopropan-2-ylsulfanyl)-2,2-difluoropropanoic acid is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2137604-26-1, is characterized by its unique structural features, which include a bifluorinated side chain and an amine-sulfanyl group. These structural elements contribute to its distinct chemical properties, making it a valuable candidate for various applications in medicinal chemistry and drug development.

The compound's molecular structure consists of a propanoic acid backbone modified with a 1-amino-2-sulfanyl substituent at the third carbon position, while the second carbon carries two fluorine atoms. This arrangement imparts specific reactivity and stability, which are critical factors in its potential utility as an intermediate or building block in synthetic chemistry. The presence of both fluorine atoms and an amine-sulfanyl group enhances its versatility, allowing for further functionalization and derivatization to suit different research needs.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The incorporation of fluorine atoms into drug molecules often improves their pharmacokinetic profiles, making them more effective in therapeutic applications. The study of 3-(1-amino-propan-2-ylsulfanyl)-2,2-difluoropropanoic acid aligns with this trend, as researchers explore novel fluorinated scaffolds for developing next-generation pharmaceuticals.

One of the most compelling aspects of this compound is its potential role in the synthesis of bioactive molecules. The amine-sulfanyl group serves as a versatile handle for forming covalent bonds with other functional groups, facilitating the construction of complex molecular architectures. This property is particularly valuable in medicinal chemistry, where the ability to precisely control molecular structure is essential for optimizing biological activity. Recent studies have demonstrated that compounds featuring similar structural motifs exhibit promising properties as enzyme inhibitors or receptor modulators.

The bifluorinated side chain further contributes to the compound's unique chemical behavior. Fluorine atoms are known to influence electronic properties and intermolecular interactions, which can be leveraged to fine-tune the pharmacological effects of drug candidates. For instance, fluorination can enhance binding affinity or alter metabolic pathways, leading to improved therapeutic outcomes. The research on 3-(1-amino-propan-2-ylsulfanyl)-2,2-difluoropropanoic acid is part of a broader effort to understand how structural modifications can be exploited to develop more effective and targeted treatments.

Advances in computational chemistry have also played a crucial role in studying this compound. Molecular modeling techniques allow researchers to predict how 3-(1-amino-propan-2-ylsulfanyl)-2,2-difluoropropanoic acid interacts with biological targets at the atomic level. These simulations can guide the design of derivatives with enhanced potency or selectivity. Additionally, computational methods help in identifying potential synthetic routes, reducing experimental trial-and-error and accelerating the discovery process.

In clinical research, the compound has been investigated for its potential applications in treating various diseases. Preliminary studies suggest that derivatives of this molecule may exhibit anti-inflammatory or anticancer properties. The ability to modify its structure allows researchers to tailor its biological activity towards specific therapeutic goals. For example, by altering the positioning or type of substituents attached to the bifluorinated propanoic acid backbone, scientists can fine-tune interactions with biological targets such as enzymes or receptors.

The synthesis of 3-(1-amino-propan-2-ylsulfanyl)-2,2-difluoropropanoic acid presents both challenges and opportunities for synthetic chemists. While the presence of fluorine atoms requires careful handling due to their reactivity under certain conditions, modern synthetic methodologies have made it increasingly feasible to incorporate these elements into complex molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations are commonly employed to construct fluorinated scaffolds like that of this compound.

The growing body of research on this compound underscores its significance in advancing chemical biology and drug discovery. As our understanding of its properties expands, new applications are likely to emerge, further solidifying its role as a key intermediate in pharmaceutical development. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.